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Compound of Interest

Compound Name: 4-Hydroxy-4-phenylbutan-2-one

Cat. No.: B3053436

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 4-hydroxy-
4-phenylbutan-2-one (CAS No. 5381-93-1). It is intended for informational purposes for a
technical audience and should not be considered a substitute for a formal Safety Data Sheet
(SDS) provided by a supplier. A comprehensive official SDS was not found in the public domain
during the compilation of this guide; much of the specific quantitative safety and toxicological
data for this compound is not available.[1][2][3][4] Users should always consult the SDS
provided with the purchased product and adhere to all institutional and regulatory safety
protocols.

Chemical Identification

This guide pertains to 4-hydroxy-4-phenylbutan-2-one. It is crucial to distinguish this
compound from the isomeric and more widely documented 4-(4-hydroxyphenyl)-2-butanone
(Raspberry Ketone, CAS No. 5471-51-2).
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Identifier Data

Chemical Name 4-hydroxy-4-phenylbutan-2-one[1][3][5]

Synonyms 1-Phenyl-1-hydroxybutan-3-one, 2-Butanone, 4-
hydroxy-4-phenyl-[1]

CAS Number 5381-93-1[1][2][3][5][6][7]

Molecular Formula C10H1202[1][6][7]

Molecular Weight 164.20 g/mol [6]

Structure CC(=0)CC(C1=CC=CC=C1)0[6]

Hazard Identification and Classification

As of this review, a consensus GHS classification for 4-hydroxy-4-phenylbutan-2-one is not
available in the referenced public safety documents. Multiple sources explicitly state that data
for a formal classification is unavailable.[1][2][3][4] However, based on its chemical structure (a
B-hydroxy ketone), potential for skin and eye irritation should be assumed.[5] One supplier
notes it as a hazardous material for shipping purposes.[6]

Precautionary Approach: In the absence of specific data, it is prudent to handle this compound
with the care required for a substance of unknown toxicity. Researchers should assume it may
be harmful if swallowed, inhaled, or comes into contact with skin.

Physical and Chemical Properties

Quantitative physical and chemical data for 4-hydroxy-4-phenylbutan-2-one is sparse. The
following table summarizes the available information.
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Property Value Source
Appearance Data Not Available [1]
Boiling Point Data Not Available [1]
Melting Point Data Not Available [1]
Flash Point Data Not Available [1]
Density Data Not Available [1]
Purity \2/25];/00 ;5?98% (as supplied by 671

Handling, Storage, and Personal Protective
Equipment (PPE)

Based on general laboratory safety principles for chemicals of unknown toxicity, the following
measures are recommended.[2]

Handling

» Handle in a well-ventilated place, preferably within a chemical fume hood.[2]
e Avoid contact with skin, eyes, and clothing.[2]
¢ Avoid the formation and inhalation of dust, aerosols, mists, or vapors.[2][3]

e Use non-sparking tools and prevent electrostatic discharge.[2]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]
e Store under an inert atmosphere.

o Keep away from incompatible materials and foodstuff containers.[2]

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[2]

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use. Wear fire/flame resistant and impervious clothing.[2]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits (if any), or for emergency situations, use a NIOSH-

approved respirator.

First Aid and Emergency Procedures

The following first-aid measures are based on general chemical handling guidelines.[2][3]

Exposure Route

First Aid Measures

Inhalation

Move the person into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][3]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing.
Seek medical attention.[2][3]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, holding the eyelids open. Seek

immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://en.xixisys.com/sds/pro/5381-93-1
https://en.xixisys.com/sds/pro/5381-93-1
https://en.xixisys.com/sds/pro/5381-93-1
https://www.guidechem.com/msds/5381-93-1.html
https://en.xixisys.com/sds/pro/5381-93-1
https://www.guidechem.com/msds/5381-93-1.html
https://en.xixisys.com/sds/pro/5381-93-1
https://www.guidechem.com/msds/5381-93-1.html
https://en.xixisys.com/sds/pro/5381-93-1
https://www.guidechem.com/msds/5381-93-1.html
https://en.xixisys.com/sds/pro/5381-93-1
https://www.guidechem.com/msds/5381-93-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[2][3]

Toxicological Information

No guantitative toxicological data (e.g., LDso, LCso) or specific study results for 4-hydroxy-4-
phenylbutan-2-one were found in the reviewed sources. The toxicological properties have not
been fully investigated.

Experimental Protocols and Workflows

Due to the lack of specific safety studies for this compound, this section outlines a generalized
workflow for the initial hazard assessment of a novel or poorly characterized chemical, which
would be applicable to 4-hydroxy-4-phenylbutan-2-one.

General Hazard Assessment Workflow
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Caption: Generalized workflow for chemical hazard identification and risk assessment.

Accidental Spill Response Protocol
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Caption: Logical flow for responding to an accidental chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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